Cas no 1824507-75-6 (3-(Boc-amino)-4-(2-chlorophenyl)butyricAcid)

• Product Name: 3-(Boc-amino)-4-(2-chlorophenyl)butyricAcid
• CAS No: 1824507-75-6
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• MDL: MFCD24532286
• CID: 4627713
• Update Time: 2025-05-20

3-(Boc-amino)-4-(2-chlorophenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-amino)-4-(2-chlorophenyl)butyric Acid
• 4-(2-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• 3-(Boc-amino)-4-(2-chlorophenyl)butyricAcid

• MDL： MFCD24532286
• Inchi： 1S/C15H20ClNO4/c1-15(2,3)21-14(20)17-11(9-13(18)19)8-10-6-4-5-7-12(10)16/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： UBRPCCFLMVZEKN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC(OC(C)(C)C)=O)CC1=CC=CC=C1Cl

Additional information on 3-(Boc-amino)-4-(2-chlorophenyl)butyricAcid

Comprehensive Overview of 3-(Boc-amino)-4-(2-chlorophenyl)butyric Acid (CAS No. 1824507-75-6)

3-(Boc-amino)-4-(2-chlorophenyl)butyric Acid (CAS No. 1824507-75-6) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a Boc (tert-butoxycarbonyl) protecting group, which is critical for safeguarding amino functionalities during complex chemical reactions. The presence of a 2-chlorophenyl moiety further enhances its utility in drug discovery, particularly in the development of targeted therapies. Researchers and chemists frequently search for "Boc-protected amino acids" or "chlorophenyl derivatives in drug design," reflecting its relevance in modern medicinal chemistry.

The compound's molecular structure combines a carboxylic acid group with a Boc-amine, making it a versatile intermediate for constructing peptide backbones. Its CAS No. 1824507-75-6 is often queried in databases like PubChem or Reaxys, underscoring its importance in high-throughput screening. Recent trends in "green chemistry" and "sustainable synthesis" have also spurred interest in optimizing its production with minimal environmental impact. Laboratories focusing on "peptide-based therapeutics" or "small-molecule inhibitors" frequently employ this compound due to its compatibility with solid-phase peptide synthesis (SPPS).

In the context of AI-driven drug discovery, 3-(Boc-amino)-4-(2-chlorophenyl)butyric Acid is increasingly mentioned in predictive modeling studies. Computational tools like molecular docking or QSAR analyses rely on such building blocks to simulate drug-receptor interactions. Searches for "Boc deprotection conditions" or "chiral phenylbutyric acid derivatives" highlight its procedural significance. The compound's stability under acidic conditions and its role in generating "prodrug candidates" are additional focal points for researchers.

From an industrial perspective, scalability and purity are paramount. Manufacturers often address queries like "bulk suppliers of CAS 1824507-75-6" or "HPLC purification methods for Boc-amino acids." The compound's 2-chlorophenyl group also aligns with trends in "halogenated pharmacophores," a hot topic in kinase inhibitor development. Analytical techniques such as NMR and mass spectrometry are routinely employed to verify its structural integrity, ensuring compliance with regulatory standards.

Emerging applications in "bioconjugation" and "click chemistry" further expand the compound's utility. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions makes it valuable for labeling biomolecules. As the demand for "precision medicine" grows, 3-(Boc-amino)-4-(2-chlorophenyl)butyric Acid remains a cornerstone in designing next-generation therapeutics. Its dual functionality—combining a protected amine and an acid group—enables diverse derivatization strategies, answering frequent search queries like "Boc-amino acid coupling reagents."

In summary, 3-(Boc-amino)-4-(2-chlorophenyl)butyric Acid (CAS No. 1824507-75-6) bridges synthetic chemistry and biomedical innovation. Its multifaceted role in "peptide engineering," "drug formulation," and "computational chemistry" ensures sustained relevance in both academic and industrial settings. By addressing contemporary search trends and leveraging its structural uniqueness, this compound continues to inspire advancements in life sciences.